Cas no 1021031-68-4 (1-(3,4-difluorophenyl)-2-methylpropan-1-amine)

• Product Name: 1-(3,4-difluorophenyl)-2-methylpropan-1-amine
• CAS No: 1021031-68-4
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 4568099
• PubChem ID: 43197562
• Update Time: 2023-04-06

1-(3,4-difluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-2-methylpropan-1-amine
• Benzenemethanamine, 3,4-difluoro-α-(1-methylethyl)-

• Inchi： 1S/C10H13F2N/c1-6(2)10(13)7-3-4-8(11)9(12)5-7/h3-6,10H,13H2,1-2H3
• InChI Key： YDJBORNWZZLRGS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(N)C(C)C

Computed Properties

• Exact Mass: 185.101606g/mol
• Monoisotopic Mass: 185.101606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.21g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes